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Compound of Interest

Compound Name: AMT hydrochloride

Cat. No.: B1662266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantification of Amitriptyline hydrochloride

in pharmaceutical formulations using a reversed-phase high-performance liquid

chromatography (RP-HPLC) method. The described method is simple, accurate, precise, and

has been validated in accordance with ICH guidelines.

Data Presentation
The following tables summarize the operational parameters and validation results from various

published HPLC methods for the quantification of Amitriptyline hydrochloride. This allows for a

comparative overview of different analytical approaches.

Table 1: HPLC Operational Parameters for Amitriptyline Hydrochloride Quantification
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Parameter Method 1 Method 2 Method 3 Method 4

Stationary Phase

(Column)

Inertsil ODS 3V

(150 x 4.6 mm, 5

µm)[1]

C18 (250 x 4.6

mm, 5 µm)[2]

YMC C8 (250 x

4.6 mm, 5µ)[3]

Spinzarp C18

(100 x 4.6mm,

5µm)

Mobile Phase

Phosphate

Buffer:

Acetonitrile

(55:45 v/v), pH

2.5[1]

Methanol: Water

with TEA (70:30

v/v), pH 6.0[2]

Orthophosphoric

Acid: Methanol

(50:50 v/v), pH

2.0[3]

Acetonitrile:

NaH2PO4 with

H3PO4 (60:40

v/v), pH 2.5

Flow Rate 1.0 mL/min[1] 1.0 mL/min[2] 1.0 mL/min[3] 1.0 mL/min

Detection

Wavelength
254 nm[1] 216 nm[2] 253 nm[3] 247 nm

Injection Volume Not Specified 20 µL[2] Not Specified 10 µL

Column

Temperature
Ambient[1] 25°C[2] 40°C[3] 40°C

Retention Time ~ 4.0 min[1] 3.882 min[2] 2.502 min[3] 3.19 min

Table 2: System Suitability Test (SST) Parameters

Parameter Method A Method B
Acceptance
Criteria

Theoretical Plates 4640[4] >2000[2] > 2000

Tailing Factor 0.96[4] <2[2] ≤ 2.0

Asymmetry Factor 0.91[4] Not Specified
As close to 1 as

possible

% RSD of Peak Area

(n=5)
< 2.0%[1] < 2.0%[2] ≤ 2.0%

Table 3: Summary of Validation Parameters
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Parameter Method 1 Method 2 Method 3

Linearity Range

(µg/mL)
45 - 150[1] 5 - 25[2] 25 - 75[3]

Correlation Coefficient

(r²)
> 0.995[1] > 0.999[2] 0.999[3]

Accuracy (%

Recovery)
Not Specified 98 - 101%[5] 101%[3]

Precision (% RSD) < 2.0%[1] < 2.0%[2] 0.43%[3]

Limit of Detection

(LOD) (µg/mL)
Not Specified Not Specified 0.154

Limit of Quantification

(LOQ) (µg/mL)
Not Specified Not Specified 0.466

Experimental Protocol
This protocol describes a validated RP-HPLC method for the quantification of Amitriptyline

hydrochloride in tablet dosage forms.

2.1. Scope

This method is applicable for the routine quality control analysis of Amitriptyline hydrochloride in

pharmaceutical tablets.

2.2. Materials and Reagents

Amitriptyline hydrochloride reference standard

Acetonitrile (HPLC grade)

Monobasic sodium phosphate (Analytical grade)

Orthophosphoric acid (Analytical grade)

Purified water (HPLC grade)
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Amitriptyline hydrochloride tablets (Sample)

0.45 µm membrane filters

2.3. Equipment

High-Performance Liquid Chromatography (HPLC) system with UV detector

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

2.4. Preparation of Solutions

Mobile Phase (Phosphate Buffer: Acetonitrile, 55:45 v/v, pH 2.5): Dissolve 11.04 g of

monobasic sodium phosphate in 900 mL of purified water. Adjust the pH to 2.5 with

orthophosphoric acid and dilute to 1000 mL with purified water. Filter the buffer through a

0.45 µm membrane filter. Mix 550 mL of the prepared buffer with 450 mL of acetonitrile.[1]

Standard Stock Solution (100 µg/mL): Accurately weigh 50 mg of Amitriptyline hydrochloride

reference standard and transfer it to a 50 mL volumetric flask. Add approximately 30 mL of

the mobile phase and sonicate for 5 minutes to dissolve. Make up the volume to 50 mL with

the mobile phase. From this solution, pipette 5.0 mL into a 50.0 mL volumetric flask and

dilute to the mark with the mobile phase.[1]

Sample Solution (Nominal concentration of 100 µg/mL): Weigh and powder 20 tablets.

Transfer a quantity of powder equivalent to 10 mg of Amitriptyline hydrochloride into a 100

mL volumetric flask. Add about 60 mL of the mobile phase and sonicate for 15 minutes to

ensure complete dissolution. Cool the solution to room temperature and make up the volume

with the mobile phase. Filter the solution through a 0.45 µm membrane filter.

2.5. Chromatographic Conditions

Column: Inertsil ODS 3V (150 x 4.6 mm, 5 µm)[1]
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Mobile Phase: Phosphate Buffer: Acetonitrile (55:45 v/v), pH 2.5[1]

Flow Rate: 1.0 mL/min[1]

Injection Volume: 20 µL

Detection: UV at 254 nm[1]

Column Temperature: Ambient

Run Time: Approximately 10 minutes

2.6. Analytical Procedure

Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

Perform five replicate injections of the standard solution to check for system suitability. The

%RSD for the peak areas should be not more than 2.0%.[1]

Inject the standard solution, followed by the sample solution, and then a bracketing standard.

Record the chromatograms and measure the peak areas for Amitriptyline hydrochloride.

Calculate the amount of Amitriptyline hydrochloride in the sample using the following

formula:

Workflow and Process Visualization
The following diagram illustrates the experimental workflow for the HPLC quantification of

Amitriptyline hydrochloride.
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Caption: Experimental workflow for HPLC analysis of Amitriptyline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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